N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C17H23Cl2N3OS/c18-15-3-2-13(12-16(15)19)20-17(23)22-7-1-6-21(8-9-22)14-4-10-24-11-5-14/h2-3,12,14H,1,4-11H2,(H,20,23)
• InChI Key: PXXOHIVGKAWDKS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)C3CCSCC3
• Molecular Formula: C17H23Cl2N3OS
• Molecular Weight: 388.4 g/mol

Description

N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide, also known as DCTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide is primarily based on its interaction with the GABAA receptor, which is a ligand-gated ion channel that mediates the inhibitory effects of the neurotransmitter gamma-aminobutyric acid (GABA) in the central nervous system. N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide binds to the benzodiazepine site on the GABAA receptor, which enhances the inhibitory effects of GABA and leads to the suppression of neuronal activity. This mechanism of action is similar to that of benzodiazepines, which are widely used as anxiolytics, hypnotics, and anticonvulsants.
Biochemical and Physiological Effects:
N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of GABAergic neurotransmission, the inhibition of cancer cell growth and proliferation, and the induction of apoptosis in cancer cells. In addition, N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide has been found to have anti-inflammatory and analgesic effects, which may be useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide is its high potency and selectivity for the GABAA receptor, which makes it a valuable tool for studying the role of GABAergic neurotransmission in various physiological and pathological conditions. However, one of the limitations of N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide is its poor solubility in aqueous solutions, which may limit its use in certain experimental settings. In addition, the potential toxicity of N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide and its derivatives must be carefully evaluated in preclinical studies before they can be considered for clinical use.

Future Directions

There are several future directions for the research on N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide, including the development of more potent and selective GABAA receptor antagonists, the optimization of the synthesis method for N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide and its derivatives, and the investigation of the potential therapeutic applications of N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide in various diseases such as anxiety disorders, epilepsy, and cancer. In addition, the use of N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties is an area of active research.

Synthesis Methods

The synthesis of N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide involves the reaction of 3,4-dichloroaniline and 4-thianylacetic acid with 1,4-diazepane-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place under reflux conditions in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) for several hours. The resulting product is then purified by column chromatography to obtain pure N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide.

Scientific Research Applications

N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide has been studied extensively for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide has been shown to be a potent and selective antagonist of the GABAA receptor, which is a key target for the treatment of anxiety disorders, epilepsy, and insomnia. In cancer research, N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth and proliferation of cancer cells. In drug discovery, N-(3,4-Dichlorophenyl)-4-(thian-4-yl)-1,4-diazepane-1-carboxamide has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties.